Cas no 62790-55-0 (Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester)

Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester structure
62790-55-0 structure
Product Name:Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester
CAS No:62790-55-0
MF:C12H24N2O2S
MW:260.396162033081
CID:431111
PubChem ID:71382707
Update Time:2025-04-19

Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester
    • octyl N-(methylcarbamoyloxy)ethanimidothioate
    • 62790-55-0
    • Octyl N-[(methylcarbamoyl)oxy]ethanimidothioate
    • DTXSID70805084
    • Inchi: 1S/C12H24N2O2S/c1-4-5-6-7-8-9-10-17-11(2)14-16-12(15)13-3/h4-10H2,1-3H3,(H,13,15)
    • InChI Key: LJBGICQNGGWJRV-UHFFFAOYSA-N
    • SMILES: S(C(C)=NOC(NC)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 260.15602
  • Monoisotopic Mass: 260.15584919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 50.69
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